2-(8-Amino-1,4-dioxaspiro[4.5]decan-8-YL)acetic acid

• IUPAC Name: 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid
• InChI: InChI=1S/C10H17NO4/c11-9(7-8(12)13)1-3-10(4-2-9)14-5-6-15-10/h1-7,11H2,(H,12,13)
• InChI Key: JTEBCEBWWIDILZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC(=O)O)N)OCCO2
• Molecular Formula: C10H17NO4
• DSSTOX Substance ID: DTXSID10654199
• Molecular Weight: 215.25 g/mol
• CAS RN: 889949-15-9

Description

2-(8-Amino-1,4-dioxaspiro[4.5]decan-8-YL)acetic acid, also known as ADSA, is a spirocyclic amino acid derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. ADSA has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Organic Chemicals : 1,4-Dioxaspiro[4.5]decan-8-one, a related compound, is a useful bifunctional synthetic intermediate widely used in synthesizing pharmaceutical intermediates, liquid crystals, and insecticides. It is synthesized from 1,4,9,12-tetraoxadispiro[4.2.4.2] tetradecane via selective deketalization in acidic solution. This synthesis method showcases a significant improvement in yield and reduction in reaction time compared to previous methods (Zhang Feng-bao, 2006).

• Palladium-Catalyzed Aminocarbonylation : 2-(1,4-dioxaspiro[4.5]decan-6-yl)acrylamides, closely related to the target compound, can be obtained in high yields through palladium-catalyzed aminocarbonylation. This process highlights the influence of amine nucleophiles and reaction conditions on isolated yields, demonstrating the versatility of spiro compounds in organic synthesis (R. Farkas, Andea Petz, L. Kollár, 2015).

Applications in Drug Synthesis

• Gabapentin-Base Synthesis : An intermolecular Ugi reaction involving a compound structurally similar to 2-(8-Amino-1,4-dioxaspiro[4.5]decan-8-YL)acetic acid was used in the synthesis of biologically active compounds. This method is notable for producing novel N-cyclohexyl-3-oxo-2-azaspiro derivatives, emphasizing the utility of spiro compounds in medicinal chemistry (Mahboobe Amirani Poor et al., 2018).

Development of Biolubricants

• Synthesis of Novel Compounds from Oleic Acid : Research has demonstrated the synthesis of 1,4-dioxaspiro novel compounds from oleic acid, highlighting their potential as biolubricant candidates. This application illustrates the potential of spiro compounds in creating environmentally friendly and sustainable materials (Y. S. Kurniawan et al., 2017).

Contributions to Structural Chemistry

• Study of Asymmetric Synthesis : The compound (2S)-2-(3-Oxo-1,4-dioxaspiro[4.5]decan-2-yl)ethanoic acid, closely related to the query compound, has been studied for its role in the asymmetric synthesis of α-hydroxyalkanoic acids. The research provides insight into the structural aspects of spiro compounds (Yow-FuTsai, Yu-ting Su, Chia‐Her Lin, 2008)